Cas no 82469-49-6 (Methanone, [4-(benzoyloxy)-3-nitrophenyl]phenyl-)

• Product name: Methanone, [4-(benzoyloxy)-3-nitrophenyl]phenyl-
• CAS No: 82469-49-6
• MF: C₂₀H₁₃NO₅
• MW: 347.320925474167
• CID: 690642
• PubChem ID: 71418461

Methanone, [4-(benzoyloxy)-3-nitrophenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(benzoyloxy)-3-nitrophenyl]phenyl-
• (4-benzoyl-2-nitrophenyl) benzoate
• 4-Benzoyl-2-nitrophenyl benzoate
• DTXSID00837772
• 82469-49-6

• Inchi： InChI=1S/C20H13NO5/c22-19(14-7-3-1-4-8-14)16-11-12-18(17(13-16)21(24)25)26-20(23)15-9-5-2-6-10-15/h1-13H
• InChI Key： VRZOZRVGQISRMQ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)OC(=O)C3=CC=CC=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 347.07937252g/mol
• Monoisotopic Mass: 347.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 89.2Ų